Cas no 2138521-10-3 (3-chloro-5-fluoro-4-(2-fluoroethoxy)aniline)

• Product Name: 3-chloro-5-fluoro-4-(2-fluoroethoxy)aniline
• CAS No: 2138521-10-3
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6454659
• PubChem ID: 165490347
• Update Time: 2025-05-19

3-chloro-5-fluoro-4-(2-fluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-fluoro-4-(2-fluoroethoxy)aniline
• 2138521-10-3
• EN300-1144054

• Inchi： 1S/C8H8ClF2NO/c9-6-3-5(12)4-7(11)8(6)13-2-1-10/h3-4H,1-2,12H2
• InChI Key： JCQBLLXPGIBSQK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCCF)F)N

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-chloro-5-fluoro-4-(2-fluoroethoxy)aniline

3-Chloro-5-Fluoro-4-(2-Fluoroethoxy)Aniline: A Comprehensive Overview

The compound 3-chloro-5-fluoro-4-(2-fluoroethoxy)aniline, identified by the CAS number 2138521-10-3, is a highly specialized aromatic amine derivative with significant applications in various fields of organic chemistry. This compound is characterized by its unique substitution pattern, featuring chlorine, fluorine, and a fluoroethoxy group attached to the aniline backbone. The presence of these electronegative substituents imparts distinct electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 3-chloro-5-fluoro-4-(2-fluoroethoxy)aniline in the development of novel drug candidates. Its ability to act as a versatile intermediate in the construction of bioactive molecules has been extensively explored. For instance, researchers have utilized this compound to synthesize derivatives with enhanced pharmacokinetic profiles, including improved bioavailability and reduced toxicity. These advancements underscore its importance in the field of medicinal chemistry.

In addition to its role in drug discovery, 3-chloro-5-fluoro-4-(2-fluoroethoxy)aniline has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent experiments have demonstrated that derivatives of this compound can exhibit favorable charge transport characteristics, paving the way for its integration into next-generation electronic devices.

The synthesis of 3-chloro-5-fluoro-4-(2-fluoroethoxy)aniline typically involves multi-step reactions, often employing nucleophilic aromatic substitution or coupling reactions. The optimization of these synthetic routes has been a focus of recent research efforts, with chemists striving to achieve higher yields and better purity levels. Innovations in catalytic systems and reaction conditions have significantly improved the efficiency of these processes.

From an environmental perspective, the handling and disposal of CAS No. 2138521-10-3 require careful consideration due to its chemical reactivity. Researchers have been exploring green chemistry approaches to minimize waste generation and enhance sustainability during its production and application. These efforts align with global initiatives aimed at promoting eco-friendly chemical practices.

In conclusion, 3-chloro-5-fluoro-4-(2-fluoroethoxy)aniline, or CAS No. 2138521-10-3, stands as a testament to the ingenuity and progress in modern organic chemistry. Its diverse applications across drug discovery, materials science, and chemical synthesis highlight its significance as a key compound in contemporary research. As scientific advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping future innovations.